Tert-butyl 3-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H26N2O3/c1-6-13(18)16-9-12-7-8-17(10-11(12)2)14(19)20-15(3,4)5/h6,11-12H,1,7-10H2,2-5H3,(H,16,18)
• InChI Key: BUYZHCXGURCGMT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1CNC(=O)C=C)C(=O)OC(C)(C)C
• Molecular Formula: C15H26N2O3
• Molecular Weight: 282.38 g/mol

Description

Tert-butyl 3-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate, commonly referred to as TBMEPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBMEPC is a piperidine derivative and has a molecular formula of C15H26N2O3.

Mechanism of Action

TBMEPC is believed to exert its pharmacological effects by interacting with various receptors in the brain, including dopamine, serotonin, and glutamate receptors. It has been found to modulate the release of neurotransmitters and enhance the activity of certain enzymes involved in neurotransmitter synthesis.
Biochemical and Physiological Effects
TBMEPC has been shown to exhibit a range of biochemical and physiological effects, including neuroprotective, anti-inflammatory, and antioxidant activities. It has also been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of TBMEPC is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, TBMEPC has been found to exhibit low toxicity and high selectivity for certain receptors, making it a promising candidate for drug development. However, one of the limitations of TBMEPC is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for TBMEPC research, including further investigation of its potential applications in the treatment of neurological disorders and cancer. Additionally, more studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties. Further research is also needed to explore the potential side effects and toxicity of TBMEPC in vivo. Overall, TBMEPC has shown promising activities in various fields of research and warrants further investigation.

Synthesis Methods

The synthesis of TBMEPC involves the reaction of 3-methyl-4-piperidone with tert-butyl 3-aminocrotonate in the presence of acetic acid as a catalyst. The resulting compound is then treated with acetic anhydride and triethylamine to produce TBMEPC. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

TBMEPC has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit promising activities in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. TBMEPC has also been investigated for its potential anticancer and antibacterial properties.